Cas no 51395-42-7 (Butanedioic acid,2-(diphosphonomethyl)-)

Butanedioic acid,2-(diphosphonomethyl)- structure
51395-42-7 structure
Product Name:Butanedioic acid,2-(diphosphonomethyl)-
CAS No:51395-42-7
MF:C5H10O10P2
MW:292.074424266815
CID:370966
PubChem ID:189891
Update Time:2025-04-19

Butanedioic acid,2-(diphosphonomethyl)- Chemical and Physical Properties

Names and Identifiers

    • Butanedioic acid,2-(diphosphonomethyl)-
    • 2-(diphosphonomethyl)butanedioic acid
    • Butedronic acid
    • UNII-26PB1U68YF
    • NS00123102
    • 26PB1U68YF
    • BUTEDRONIC ACID [MI]
    • (Diphosphonomethyl)butanedioic acid
    • AKOS040767433
    • Butedronicacid
    • MFCD09837954
    • DTXSID30866196
    • (Diphosphonomethyl)succinic acid
    • 3,3-DIPHOSPHONO-1,2-PROPANEDICARBONIC ACID [WHO-DD]
    • BUTEDRONIC ACID, (+/-)-
    • Butedronic acid [INN]
    • 3,3-diphosphono-1,2-propanedicarboxylic acid
    • 2-(Diphosphonomethyl)succinic acid
    • (+/-)-BUTEDRONIC ACID
    • 51395-42-7
    • CHEBI:135216
    • (Diphosphonomethyl)succinic acid.
    • CHEMBL2106599
    • Q27254117
    • SCHEMBL645294
    • Inchi: 1S/C5H10O10P2/c6-3(7)1-2(4(8)9)5(16(10,11)12)17(13,14)15/h2,5H,1H2,(H,6,7)(H,8,9)(H2,10,11,12)(H2,13,14,15)
    • InChI Key: LDTZSTJLVYBEKB-UHFFFAOYSA-N
    • SMILES: P(C(C(C(=O)O)CC(=O)O)P(=O)(O)O)(=O)(O)O

Computed Properties

  • Exact Mass: 291.97500
  • Monoisotopic Mass: 291.975
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 381
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -4.2
  • Topological Polar Surface Area: 190A^2

Experimental Properties

  • Density: 2.095
  • Boiling Point: 701.4°Cat760mmHg
  • Flash Point: 378°C
  • Refractive Index: 1.607
  • PSA: 209.28000
  • LogP: -1.15660

Butanedioic acid,2-(diphosphonomethyl)- Security Information

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